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For Researchers, Scientists, and Drug Development Professionals

Introduction
MES (2-(N-morpholino)ethanesulfonic acid) is a zwitterionic buffer developed by Good and his

colleagues in the 1960s.[1][2][3] It is widely utilized in biochemistry, molecular biology, and cell

culture due to its favorable characteristics.[2] MES has a pKa of approximately 6.15 at 25°C,

making it an effective buffer in the pH range of 5.5 to 6.7.[1][3][4] Its advantages include high

water solubility, minimal interaction with metal ions, and stability in various experimental

conditions.[2][5][6] This document provides a detailed protocol for the preparation of a 0.1 M

MES buffer solution, crucial for a variety of applications including protein analysis, enzyme

assays, and chromatography.[2][3][5]

Materials and Reagents
The following table summarizes the necessary materials and reagents for the preparation of a

0.1 M MES buffer solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b568281?utm_src=pdf-interest
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.medchemexpress.com/mes.html
https://www.hbynm.com/blog/how-to-use-a-mes-buffer-for-performance-benchmarking-112845.html
https://www.medchemexpress.com/mes.html
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.hbynm.com/blog/how-to-use-a-mes-buffer-for-performance-benchmarking-112845.html
https://libios.fr/imgfr/produit/fichier/b-mes250-data.pdf
https://www.medchemexpress.com/mes.html
https://www.bostonbioproducts.com/products/mes-buffer-0-5-m-ph-6-5-bb-111
https://en.wikipedia.org/wiki/MES_(buffer)
https://www.medchemexpress.com/mes.html
https://www.hbynm.com/blog/how-to-use-a-mes-buffer-for-performance-benchmarking-112845.html
https://www.bostonbioproducts.com/products/mes-buffer-0-5-m-ph-6-5-bb-111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material/Reagent Specification Supplier Example Notes

MES Free Acid or

Monohydrate

Molecular Biology

Grade, ≥99% purity

Sigma-Aldrich,

Thermo Fisher

Scientific, etc.

Note the molecular

weight difference

between the free acid

and monohydrate

forms for accurate

weighing.

Deionized Water

(diH₂O)
Type I or equivalent

Millipore, Sartorius,

etc.

High purity water is

essential to avoid

contamination.

Sodium Hydroxide

(NaOH)
1 M or 10 M solution VWR, Avantor, etc.

For pH adjustment

upwards.

Hydrochloric Acid

(HCl)
1 M solution VWR, Avantor, etc.

For pH adjustment

downwards.

pH meter Calibrated
Mettler Toledo,

Beckman Coulter, etc.

Ensure proper

calibration before use.

Magnetic stirrer and

stir bar
VWR, IKA, etc.

For efficient

dissolution of MES

powder.

Graduated cylinders

and beakers
Corning, Pyrex, etc.

For accurate volume

measurements.

Volumetric flask (1 L) Corning, Pyrex, etc.
For precise final

volume preparation.

Sterile filter (optional) 0.22 µm pore size Millipore, Pall, etc.

For applications

requiring a sterile

buffer.

Sterile storage bottles Corning, Nalgene, etc.
For long-term storage

of the prepared buffer.
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This protocol details the steps for preparing 1 liter of 0.1 M MES buffer solution.

Calculation of MES Powder
To prepare a 0.1 M solution, the amount of MES powder required is calculated based on its

molecular weight.

MES Free Acid (Anhydrous): Molecular Weight = 195.24 g/mol [7][8]

MES Monohydrate: Molecular Weight = 213.25 g/mol [3][4]

The following table provides the required mass for preparing a 1 L solution.

Compound Molecular Weight ( g/mol )
Mass for 1 L of 0.1 M

Solution (g)

MES Free Acid (Anhydrous) 195.24 19.52

MES Monohydrate 213.25 21.33

Dissolving the MES Powder
Add approximately 800 mL of deionized water to a 1 L beaker equipped with a magnetic stir

bar.

Place the beaker on a magnetic stirrer and begin stirring.

Carefully weigh the calculated amount of MES powder and slowly add it to the stirring water.

Continue stirring until the MES powder is completely dissolved.[1]

pH Adjustment
Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the MES solution.

Slowly add 1 M NaOH dropwise to increase the pH or 1 M HCl to decrease the pH.[1][3] The

target pH should be within the buffering range of MES (5.5 - 6.7).
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Allow the pH to stabilize before adding more acid or base.

Final Volume Adjustment
Once the desired pH is reached, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the MES is transferred.

Add deionized water to the volumetric flask until the meniscus reaches the 1 L mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Sterilization and Storage (Optional)
For applications requiring a sterile buffer, pass the solution through a 0.22 µm sterile filter

into a sterile storage bottle.[1]

Store the buffer solution at 4°C.[1] Properly stored, the buffer is stable for several months.

Quality Control
pH Verification: After preparation, re-check the pH of the final solution to ensure it is at the

desired value.

Visual Inspection: The final buffer solution should be clear and free of any particulate matter.

Record Keeping: Document the date of preparation, the final pH, and the lot numbers of the

reagents used.

Experimental Workflow
The following diagram illustrates the workflow for the preparation of the 0.1 M MES buffer

solution.
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Preparation Steps Optional Steps

Start Calculate Mass of MES Powder Weigh MES Powder Dissolve in ~800 mL diH₂O Adjust pH with NaOH/HCl Adjust to Final Volume (1 L) Mix Thoroughly 0.1 M MES Buffer Prepared Sterile Filter (0.22 µm)For sterile applications Store at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b568281?utm_src=pdf-body-img
https://www.benchchem.com/product/b568281?utm_src=pdf-custom-synthesis
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.medchemexpress.com/mes.html
https://www.hbynm.com/blog/how-to-use-a-mes-buffer-for-performance-benchmarking-112845.html
https://libios.fr/imgfr/produit/fichier/b-mes250-data.pdf
https://www.bostonbioproducts.com/products/mes-buffer-0-5-m-ph-6-5-bb-111
https://en.wikipedia.org/wiki/MES_(buffer)
https://www.bio-world.com/goods-buffers/mes-buffer-1m-ph-80-p-41320090
https://www.himedialabs.com/in/pct0701-mes-buffer.html
https://www.benchchem.com/product/b568281#how-to-make-0-1m-mes-buffer-solution
https://www.benchchem.com/product/b568281#how-to-make-0-1m-mes-buffer-solution
https://www.benchchem.com/product/b568281#how-to-make-0-1m-mes-buffer-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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